1-[3-(Dimethylamino)phenyl]-1-butanone

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-[3-(dimethylamino)phenyl]butan-1-one
• InChI: InChI=1S/C12H17NO/c1-4-6-12(14)10-7-5-8-11(9-10)13(2)3/h5,7-9H,4,6H2,1-3H3
• InChI Key: NHJRJLSFZSQFHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=CC=C1)N(C)C

Description

1-[3-(Dimethylamino)phenyl]-1-butanone is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of (3-bromophenyl)dimethylamine (7.5 g, 37.5 mmol) in THF (50 mL) at −78° C., was added n-butyllithium (2.88 g, 45.0 mmol). The resulting solution was stirred at −35° C. for 1 h and was then cooled to −78° C. and treated dropwise with a solution of N-methyl-N-(methyloxy)butanamide (4.92 g, 37.5 mmol) (Description 25) in dry THF (15 mL). The resulting mixture was stirred for 45 min at −78° C. and then worked up using water (100 mL) and ethyl acetate (200 mL). The crude material was purified by chromatography on silica gel, eluting with a gradient of 0-20% ethyl acetate in hexane, to afford the title compound (3.48 g). LCMS (B) m/z: 192 [M+1]+, Rt 2.29 min.